Cas no 57465-72-2 (4(1H)-Pyrimidinone, 5-methyl-2-(4-morpholinyl)-)

• Product Name: 4(1H)-Pyrimidinone, 5-methyl-2-(4-morpholinyl)-
• CAS No: 57465-72-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4044703
• PubChem ID: 5325329
• Update Time: 2025-04-22

4(1H)-Pyrimidinone, 5-methyl-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-methyl-2-(4-morpholinyl)-
• AC1NRY4M
• 5-methyl-2-morpholinopyrimidin-4-one
• 5-Methyl-2-morpholinopyrimidin-4(1H)-one
• 57465-72-2
• InChI=1/C9H13N3O2/c1-7-6-10-9(11-8(7)13)12-2-4-14-5-3-12/h6H,2-5H2,1H3,(H,10,11,13
• DTXSID60416002

• Inchi： 1S/C9H13N3O2/c1-7-6-10-9(11-8(7)13)12-2-4-14-5-3-12/h6H,2-5H2,1H3,(H,10,11,13)
• InChI Key： VJXABEQEPXZWJB-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=C(C)C(N2)=O)CC1

Computed Properties

• Exact Mass: 195.100776666Da
• Monoisotopic Mass: 195.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 53.9Ų